N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide

• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-tert-butyl-1,3-dioxo-2-(4-phenyldiazenylphenyl)isoindole-5-carboxamide
• InChI: InChI=1S/C25H22N4O3/c1-25(2,3)26-22(30)16-9-14-20-21(15-16)24(32)29(23(20)31)19-12-10-18(11-13-19)28-27-17-7-5-4-6-8-17/h4-15H,1-3H3,(H,26,30)
• InChI Key: FGUBBLHEWXWDBO-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)C3=CC=C(C=C3)N=NC4=CC=CC=C4

Description

N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide, also known as BDP-9066, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide exerts its anti-cancer effects by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide induces DNA damage and triggers apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells. N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide has also been found to modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide in lab experiments is its potent anti-cancer properties. It has been found to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide. One area of interest is the development of more effective methods for administering N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide in vivo. Another area of research is the investigation of the potential use of N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide in combination with other anti-cancer drugs to enhance its effectiveness. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-cancer effects of N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide.

Synthesis Methods

The synthesis of N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide involves the reaction of tert-butyl 2-(4-aminophenyl)-3,3-dioxoisoindoline-1-carboxylate with 4-phenyldiazonium tetrafluoroborate in the presence of a palladium catalyst. The resulting product is then purified by column chromatography to obtain N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide in a pure form.

Scientific Research Applications

N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is cancer research. Studies have shown that N-(tert-butyl)-1,3-dioxo-2-[4-(phenyldiazenyl)phenyl]-5-isoindolinecarboxamide has potent anti-cancer properties and can induce apoptosis in cancer cells. It has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.